2,4-dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine

• IUPAC Name: 2-[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C15H23N5O2/c1-21-14-16-13(17-15(18-14)22-2)20-8-12(9-20)19-6-10-4-3-5-11(10)7-19/h10-12H,3-9H2,1-2H3
• InChI Key: PKEDZFHFEJYKJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CC(C2)N3CC4CCCC4C3)OC
• Molecular Formula: C15H23N5O2
• Molecular Weight: 305.38 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrole ring, an azetidine ring, and a triazine ring. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, but it has two nitrogen atoms at positions 1 and 3, and its derivatives are found in many natural products.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrole compounds can be synthesized using various methods. One common method is the Paal-Knorr Pyrrole Synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The octahydrocyclopenta[c]pyrrole moiety is a bicyclic structure with a five-membered ring fused to a four-membered ring.

Scientific Research Applications

Pyrrole Synthesis

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Quinazoline Derivatives

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrrole derivatives are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Future Directions

The future directions for research on this compound could involve exploring its potential biological activities, given the known activities of pyrrole derivatives. Additionally, new methods for synthesizing this compound or similar compounds could be developed.